6,8-Dibromoisoquinoline-1-carbonitrile

Synthetic Chemistry Cross-Coupling Functionalization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H4Br2N2
Molecular Weight 311.96 g/mol
Cat. No. B15264120
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Technical Parameters


Basic Identity
Product Name6,8-Dibromoisoquinoline-1-carbonitrile
Molecular FormulaC10H4Br2N2
Molecular Weight311.96 g/mol
Structural Identifiers
SMILESC1=CN=C(C2=C(C=C(C=C21)Br)Br)C#N
InChIInChI=1S/C10H4Br2N2/c11-7-3-6-1-2-14-9(5-13)10(6)8(12)4-7/h1-4H
InChIKeyYJYFMVTZYZSQRR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6,8-Dibromoisoquinoline-1-carbonitrile: Core Properties & Procurement


6,8-Dibromoisoquinoline-1-carbonitrile (CAS: 2060038-36-8) is a brominated isoquinoline derivative featuring a nitrile functional group at the 1-position and bromine atoms at the 6- and 8-positions [1]. This specific substitution pattern creates a highly functionalizable scaffold, distinct from unsubstituted or mono-halogenated isoquinolines. The presence of two bromine atoms enables orthogonal functionalization via sequential cross-coupling reactions, while the electron-withdrawing nitrile group modulates the electronic properties of the heterocyclic core [2]. The molecular formula is C10H4Br2N2, with a molecular weight of 311.96 g/mol .

1
Dual bromine sites at 6- and 8-positions enable sequential orthogonal cross-coupling
2
Electron-withdrawing nitrile group modulates reactivity in Pd-catalyzed transformations
3
Scaffold distinct from mono-halogenated isoquinolines, supports diversified library synthesis

6,8-Dibromoisoquinoline-1-carbonitrile: Irreplaceability Over Analogs


The selection of 6,8-dibromoisoquinoline-1-carbonitrile over its close analogs is driven by a unique combination of structural features that are not simultaneously present in any single alternative compound. The 6,8-dibromo substitution pattern, combined with the 1-carbonitrile group, provides a specific electronic and steric environment that dictates reactivity, selectivity, and potential biological interactions. Attempting to substitute this compound with a mono-bromo isoquinoline, a chloro-substituted analog, or a dibromoisoquinoline lacking the nitrile group would fundamentally alter the outcome of synthetic transformations or biological assays, leading to failed reactions, lower yields, or misdirected SAR studies. The evidence below quantifies these critical differentiations.

Electronic mismatch 6,8-dibromoisoquinoline lacks the nitrile, altering cross-coupling reactivity profiles and may reduce yields
Derivatization limit Mono-bromo isoquinoline-1-carbonitrile offers only one site for functionalization, restricting library scope
Functional divergence Non-carbonitrile analog lacks reported kinase-inhibitory scaffold context, compromising biological probe utility

6,8-Dibromoisoquinoline-1-carbonitrile: Comparator Evidence Guide


Divergent Cross-Coupling Reactivity: Carbonitrile Effect

The presence of the 1-carbonitrile group in 6,8-dibromoisoquinoline-1-carbonitrile significantly alters the electron density of the isoquinoline ring compared to 6,8-dibromoisoquinoline, directly impacting the efficiency of palladium-catalyzed cross-coupling reactions at the 6- and 8-positions. While specific comparative yields for this exact compound are not published, the electron-withdrawing nature of the nitrile group is a well-established principle in heterocyclic chemistry. The nitrile group deactivates the ring towards electrophilic substitution but can activate it for nucleophilic aromatic substitution and can enhance the rate of oxidative addition in cross-coupling cycles by lowering the electron density at the carbon-bromine bonds [1]. This fundamental electronic difference means that reaction conditions optimized for 6,8-dibromoisoquinoline cannot be directly translated to the carbonitrile analog without risk of failure or suboptimal yields.

Cross-coupling reactivity
Class-level
Activated for oxidative addition due to electron-withdrawing nitrile
Reaction conditions from 6,8-dibromoisoquinoline may not transfer directly
Qualitative comparison; specific yield data not reported
Synthetic Chemistry Cross-Coupling Functionalization

Unique Kinase Inhibition Profile

6,8-Dibromoisoquinoline-1-carbonitrile has been directly implicated as an inhibitor of specific kinases in a research context, a functional property not observed for its direct analog 6,8-dibromoisoquinoline, which is primarily used as a synthetic intermediate. Research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit certain kinases, key targets in cancer therapy [1]. In contrast, literature searches reveal no reports of kinase inhibition by 6,8-dibromoisoquinoline itself. While the exact IC50 values for 6,8-dibromoisoquinoline-1-carbonitrile were not retrieved in this search, the functional difference in biological activity between the carbonitrile and non-carbonitrile scaffold is a critical differentiator for projects in medicinal chemistry. The carbonitrile group is a common bioisostere and participates in key hydrogen bonding interactions with the kinase hinge region [2].

Kinase inhibition profile
Reported
Reported kinase inhibition in published research; comparator 6,8-dibromoisoquinoline shows no such activity
Supports kinase-targeted SAR exploration; functional divergence from non-carbonitrile scaffold
Exact IC50 not retrieved; quantitative benchmarking required
Medicinal Chemistry Kinase Inhibition Drug Discovery

Orthogonal Functionalization: Dual Bromine Advantage

6,8-Dibromoisoquinoline-1-carbonitrile possesses two bromine atoms at the 6- and 8-positions, which, due to their differing chemical environments (one ortho and one para to the pyridine nitrogen), can be sequentially and selectively functionalized using orthogonal cross-coupling conditions. This is in stark contrast to mono-bromo isoquinoline-1-carbonitriles, which offer only a single site for derivatization. The potential for sequential functionalization dramatically increases the chemical space that can be explored from this single scaffold. This is a class-level advantage for any 6,8-dihalogenated isoquinoline, but the 6,8-dibromo substitution is particularly attractive due to the well-established and mild conditions for palladium-catalyzed cross-coupling of aryl bromides [1].

Orthogonal derivatization
Class-level
Two bromine sites allow sequential functionalization; mono-bromo analog provides only single site
Supports efficient library synthesis from a single scaffold
2-fold increase in derivatization sites; selectivity depends on reaction conditions
Synthetic Methodology Sequential Derivatization Library Synthesis

6,8-Dibromoisoquinoline-1-carbonitrile: Key Applications


Kinase-Targeted Lead Optimization

6,8-Dibromoisoquinoline-1-carbonitrile is the preferred building block for synthesizing focused libraries of kinase inhibitors. Its demonstrated activity against specific kinases [1] and its capacity for sequential derivatization [2] allow medicinal chemists to independently explore SAR at the 6- and 8-positions, a capability not offered by mono-halogenated or non-carbonitrile analogs. This compound should be the first choice for projects where the isoquinoline-1-carbonitrile core is a privileged scaffold for kinase inhibition.

Orthogonal Cross-Coupling Methodology

This compound is an ideal substrate for method development in synthetic organic chemistry. The two bromine atoms in distinct electronic environments provide a testbed for developing and optimizing orthogonal cross-coupling sequences, a key skill in modern synthesis [1]. The presence of the nitrile group adds an additional layer of complexity and electronic modulation, making it a more challenging and representative substrate for methodology studies compared to simpler dibromoarenes.

Chemical Probe Synthesis

The unique combination of a bioactive core (isoquinoline-1-carbonitrile) and two orthogonal functionalization handles makes this compound ideal for creating chemical probes. One bromine atom can be used to introduce a fluorophore or biotin tag, while the other can be diversified to explore binding interactions with a target protein. This dual-functionalization strategy is not possible with mono-substituted or non-functionalized analogs, making 6,8-dibromoisoquinoline-1-carbonitrile a uniquely valuable starting material for chemical biology applications [2].

Application
Selection Property
Validation Focus
Kinase inhibitor lead optimization
Reported kinase-inhibitory scaffold with dual orthogonal reactivity
Kinase panel assay profiling and SAR at 6- and 8-positions
Orthogonal cross-coupling methodology
Two electronically distinct aryl bromide sites
Reaction condition optimization for sequential coupling
Chemical probe synthesis
Bioactive core with two independent functionalization handles
Bifunctionalization strategy validation (tag + diversity element)

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